Cas no 2193058-83-0 (6-(trifluoromethyl)-4-azaspiro2.5octane hydrochloride)

• Product Name: 6-(trifluoromethyl)-4-azaspiro2.5octane hydrochloride
• CAS No: 2193058-83-0
• MF: C₈H₁₃ClF₃N
• MW: 215.643731832504
• CID: 5036938
• PubChem ID: 136575475
• Update Time: 2025-08-03

6-(trifluoromethyl)-4-azaspiro2.5octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride
• 6-(trifluoromethyl)-4-azaspiro2.5octane hydrochloride

• Inchi： 1S/C8H12F3N.ClH/c9-8(10,11)6-1-2-7(3-4-7)12-5-6;/h6,12H,1-5H2;1H
• InChI Key： JTEKVMOAENGHGY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CNC2(CC1)CC2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 12

Additional information on 6-(trifluoromethyl)-4-azaspiro2.5octane hydrochloride

6-(Trifluoromethyl)-4-Azaspiro[2.5]Octane Hydrochloride: A Comprehensive Overview

6-(Trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride is a unique chemical compound with the CAS number 2193058-83-0. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, a nitrogen atom. The trifluoromethyl group attached to the spiro structure introduces significant electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

The structural uniqueness of 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride lies in its spirocyclic framework, which consists of a six-membered ring fused to a five-membered ring via a nitrogen atom. The trifluoromethyl group at position 6 further enhances the compound's chemical properties, making it a valuable molecule in various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most intriguing aspects of 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride is its ability to modulate biological systems due to its unique pharmacokinetic profile. Researchers have reported that this compound exhibits excellent bioavailability and selective binding affinity for certain receptors, making it a promising candidate for treating conditions such as inflammation, pain, and neurological disorders. The trifluoromethyl group plays a critical role in enhancing the compound's stability and bioactivity, as demonstrated in recent preclinical studies.

The synthesis of 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the spirocyclic structure is formed via intramolecular cyclization under specific reaction conditions. These methods have been optimized in recent years to improve yield and purity, making large-scale production feasible for commercial applications.

In terms of pharmacology, 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs), which are key targets in drug development. Preclinical trials have demonstrated that this compound can effectively inhibit inflammatory mediators without causing significant side effects, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The application of 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride extends beyond pharmaceuticals; it has also found use in agrochemicals and materials science due to its unique chemical properties. For instance, recent research has explored its role as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity. This versatility underscores the importance of spiro compounds like 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride in diverse fields of chemistry.

In conclusion, 6-(trifluoromethyl)-4-azaspiro[2.5]octane hydrochloride is a versatile and intriguing compound with significant potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key molecule in future scientific advancements. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.